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Compound of Interest

Compound Name: 3-Chlorobenzotrifluoride

Cat. No.: B146439

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount to both personal safety and the integrity of experimental
outcomes. This guide provides essential, immediate safety and logistical information for the
handling of 3-Chlorobenzotrifluoride, including detailed operational and disposal plans.

Chemical Overview: 3-Chlorobenzotrifluoride (CAS No. 98-15-7) is a colorless liquid with a
distinct odor.[1] It is classified as a flammable liquid and vapor that can cause skin and eye
irritation.[1][2] Understanding its properties is the first step toward safe handling.

Immediate Safety Information: Personal Protective
Equipment (PPE)

The cornerstone of safe chemical handling is the consistent and correct use of Personal
Protective Equipment. The following PPE is mandatory when working with 3-
Chlorobenzotrifluoride to minimize exposure risk.

Eye and Face Protection:

e Primary: Always wear chemical safety goggles that conform to EU Standard EN 166 or
OSHA's eye and face protection regulations in 29 CFR 1910.133.[2][3]

e Secondary: In addition to goggles, use a face shield for maximum protection against
splashes.[4]
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Skin and Body Protection:

Gloves: Proper glove selection is critical. While direct testing data for 3-
Chlorobenzotrifluoride is limited, data for the closely related isomer, 4-
Chlorobenzotrifluoride, provides a strong basis for selection. Always inspect gloves for
integrity before use and use proper removal techniques to avoid skin contact.[5] See the
table below for specific material recommendations.

Protective Clothing: Wear impervious clothing, such as a chemically resistant laboratory
coat.[4][5] For tasks with a higher risk of exposure, flame-retardant and antistatic protective
clothing is recommended.[4] Disposable Tyvek-type sleeves can provide additional
protection.[6]

Respiratory Protection:

Standard Operations: Work should be conducted in a well-ventilated area, preferably within a
chemical fume hood, to avoid inhalation of vapors.[4][7]

Emergency or Poor Ventilation: If ventilation is inadequate or during a large spill, a
NIOSH/MSHA approved respirator with a suitable filter (e.g., type ABEK, EN14387) should
be used.[3][5]

Firefighting: In the event of a fire, a self-contained breathing apparatus (SCBA) is required.

[2]14]

Quantitative Data Summary

The following tables provide key quantitative data for 3-Chlorobenzotrifluoride to inform your

risk assessment and handling procedures.

Table 1: Physicochemical Properties
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Property Value Source
CAS Number 98-15-7 [5]
Molecular Formula C7HaCIFs [518]
Molecular Weight 180.55 g/mol [1][8]
Appearance Colorless liquid [41[8]
Boiling Point 137 -138 °C [4][5]
Melting Point -56 °C [41[5]
Flash Point 36 °C (96.8 °F) (closed cup) [4115]
Density 1.331 g/cm3 at 25 °C [41[5]

Table 2: Glove Material Chemical Resistance (Note: Data is for 4-Chlorobenzotrifluoride, a
close structural isomer. This information should be used as a primary guideline, but on-site
testing is always recommended to confirm safe usage for your specific application.)

. Breakthrough Degradation Recommendati
Glove Material ) . ] Source
Time (minutes) Rating on

Recommended

Neoprene > 480 Excellent for extended [9]
contact
Recommended

Nitrile 320 Very Good for extended [9]
contact
Suitable for

Natural Rubber 50 Fair short-term/splash  [9]

protection only

Suitable for
PVC 75 Fair short-term/splash  [9]

protection only
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Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for safety. The following workflow outlines
the key stages of handling 3-Chlorobenzotrifluoride.

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of 3-Chlorobenzotrifluoride.

Emergency Protocols: Spills and First Aid

Accidents require immediate and correct responses. All personnel must be familiar with these
procedures.

Accidental Release Measures (Spills)

o Evacuate & Isolate: Immediately evacuate all non-essential personnel from the spill area.[7]

e Remove Ignition Sources: Extinguish all flames, turn off hot plates, and eliminate any
potential sparks.[4][7]

o Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained
within it.

o Wear Appropriate PPE: Don all required PPE, including respiratory protection if necessary.[4]

o Containment: Stop the leak if it is safe to do so.[1] Contain the spill using a non-combustible
absorbent material like sand, earth, or vermiculite.[4][7] Do not let the product enter drains.

[4]
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» Cleanup: Using non-sparking tools, carefully collect the absorbed material and place it into a
suitable, sealed container for disposal.[1][2]

o Decontaminate: Wash the spill area thoroughly once the material has been removed.[7]

First Aid Measures

o General Advice: In case of exposure, consult a physician immediately and provide them with
the Safety Data Sheet (SDS).[4]

 Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention.[4]

o Skin Contact: Immediately remove all contaminated clothing.[7] Wash the affected skin area
with plenty of soap and water.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids occasionally.[4][7]

 Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water and seek immediate
medical attention. Never give anything by mouth to an unconscious person.[4]

Disposal Plan

Proper disposal is a critical final step in the chemical handling lifecycle to ensure environmental
and public safety.

o Waste Collection: All waste materials, including contaminated absorbents and disposable
PPE, must be collected in designated, clearly labeled, and sealed containers.[7]

o Container Disposal: Empty containers are considered hazardous as they retain product
residue.[2] They must be handled with the same precautions as the product itself and should
not be mixed with other waste.[4]

o Professional Disposal: Do not dispose of 3-Chlorobenzotrifluoride in standard laboratory
waste or down the drain. Arrange for a licensed, professional waste disposal company to
handle its collection and disposal in accordance with all local, state, and federal regulations.

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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